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An In-depth Technical Guide to Acid Black 107
Introduction: Acid Black 107 (C.I. 12218-96-1), also known by trade names such as Neutral

Black BGL, is a 1:2 chromium-complex acid dye.[1][2] As a premetallized dye, the chromium

atom is incorporated during manufacturing, which enhances its application properties and

results in superior fastness.[3] This class of dye is primarily utilized for dyeing protein and

polyamide fibers, including wool, silk, and nylon, where it forms strong coordinate and ionic

bonds with the fiber.[4][5] Its high lightfastness and wet fastness make it a preferred choice for

applications demanding durability.[6][7] This guide provides a detailed overview of its molecular

characteristics, physicochemical properties, synthesis, and standard application protocols.

Molecular Structure and Formula
Acid Black 107 is an anionic coordination compound where a central chromium(III) ion is

complexed with two different monoazo dye molecules. This 1:2 metal-to-ligand structure

contributes to its stability and color properties. Due to its complex nature as a commercial

product, its precise molecular formula is often represented in multiple ways. The most

commonly cited formulas include:

[C38H22N7O12S.Cr.2Na][8]

[C36H19N6O11S.Cr.2Na][2][9]

C36H19CrN6O11S.H.Na[10]
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These variations suggest that commercial Acid Black 107 may be a well-defined complex or a

mixture of closely related structures. The core structure features o,o'-dihydroxyazo or o-amino-

o'-hydroxyazo functionalities that act as ligands, chelating the chromium atom.[3] The presence

of sulfonate groups (-SO₃⁻) ensures water solubility, which is essential for the dyeing process.

[11]

Physicochemical and Technical Data
The key quantitative properties of Acid Black 107 are summarized in the table below. This

data is essential for its application in dyeing processes and for quality control.

Property Value Notes / References

C.I. Name Acid Black 107 [1]

CAS Number 12218-96-1 [1]

Molecular Formula [C38H22N7O12S.Cr.2Na] Representative formula.[8]

Calculated Mol. Weight ~898.67 g/mol Based on the C38 formula.

Appearance Black Powder [2][9][12]

Shade Brownish light grey [2][8]

Aqueous Solution Color Blue-gray [9][12]

Water Solubility 30 g/L (at 90 °C) [9][12]

Light Fastness (ISO) 7-8 (Excellent) On wool.[1][4]

Soaping Fastness (Fading) 5 (Excellent) On wool.[1][4]

Soaping Fastness (Staining) 4-5 (Very Good) On wool.[1][4]

Perspiration Fastness (Fading) 5 (Excellent) On wool.[1][4]

Perspiration Fastness

(Staining)
4-5 (Very Good) On wool.[4]

Experimental Protocols
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The following sections detail the laboratory-scale synthesis and a standard wool dyeing

protocol for Acid Black 107.

1. Synthesis of Acid Black 107

The manufacturing process involves a multi-step reaction sequence: diazotization of aromatic

amines, azo coupling with naphthol derivatives, and finally, complexation with a chromium salt.

[6][9]

I. Diazotization of Amines:

Prepare a reaction vessel with 300 mL of water and 31 mL of 30% hydrochloric acid and stir

to combine.

Add 10.2 g of 5-nitro-2-aminophenol and 5.5 g of 4-nitro-2-aminophenol to the acidic

solution.[6][9]

Add 12 mL of 40% sodium hydroxide solution and stir the mixture for 2 hours.

Cool the reaction mixture to between 10-15 °C.

Over a period of 30 minutes, slowly add 22 mL of 30% sodium nitrite (NaNO₂) solution

dropwise while maintaining the temperature.

Continue stirring until the reaction is complete (indicated by a positive reaction on starch-

iodide paper) to yield the diazonium salt solution.[9]

II. Azo Coupling:

In a separate coupling vessel, combine 12 mL of water and an appropriate amount of 40%

NaOH solution.

Warm the solution to 30-40 °C and dissolve 5.4 g of 2-naphthol and 14.0 g of 1-acetylamino-

7-naphthol.[9]

Cool the coupling component solution to 10-15 °C.
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Slowly add the previously prepared diazonium salt solution to the coupling vessel over

approximately 1 hour.

Continue stirring for 1-2 hours until the coupling reaction is complete, forming the azo

compound.[9]

III. Metallization and Isolation:

In a third vessel, prepare a solution of a chromium source, such as sodium chromium

salicylate.[6][9]

Heat the chromium solution to reflux for approximately 3 hours, then cool to 60 °C.

Add the azo compound solution from the previous step.

Adjust the pH to 8.0-8.5 using NaOH solution and heat to reflux for 4 hours to facilitate

complexation.[6]

Cool the mixture to 60 °C and adjust the pH to 7.5 with hydrochloric acid.

Precipitate the dye by salting out with sodium chloride.

Filter the resulting solid, wash the filter cake with water until neutral, and dry to obtain the

final Acid Black 107 product.[6][9]

2. Application Protocol: Exhaust Dyeing of Wool

This protocol describes a standard laboratory procedure for dyeing wool fabric with Acid Black
107 to achieve a deep black shade.

I. Preparation of Materials:

Fabric: Use a pre-scoured, 100% wool sample, weighed accurately.

Dyebath: Prepare a dyebath with a liquor-to-goods ratio (L:R) of 20:1.

Dye Stock Solution: Prepare a 1% (w/v) stock solution of Acid Black 107 in deionized water.
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Auxiliaries: Prepare solutions of a leveling agent, ammonium acetate (as a pH buffer), and

acetic acid (for pH adjustment).

II. Dyeing Procedure:

Set the dyebath with the required amount of water and add the leveling agent.

Add ammonium acetate to buffer the solution. Add the wool fabric to the bath at 40 °C and

run for 10 minutes to allow for wetting and penetration of auxiliaries.

Check the pH of the bath and adjust to 5.0-6.0 using a dilute solution of acetic acid.[4]

Add the calculated amount of Acid Black 107 stock solution to the dyebath. For a deep

black, a dye concentration of up to 8% on weight of fiber (owf) may be required.[4]

Raise the temperature of the dyebath from 40 °C to the boil (98-100 °C) at a rate of 1.5

°C/minute.

Hold the temperature at the boil for 60 minutes to ensure full dye penetration and fixation.

After 60 minutes, allow the dyebath to cool gradually to 70 °C.

Remove the dyed fabric, rinse thoroughly with cold water until the rinse water is clear, and

then perform a final warm rinse.

Squeeze excess water from the fabric and air dry.

Visualized Workflows
The following diagrams illustrate the key processes described in this guide.
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Synthesis Workflow for Acid Black 107

Starting Materials

Process Steps

5-Nitro-2-aminophenol

I. Diazotization
(HCl, NaNO2, 10-15°C)

4-Nitro-2-aminophenol 1-Acetylamino-7-naphthol

II. Azo Coupling
(NaOH, 10-15°C)

2-Naphthol Chromium Salt

III. Metallization
(Reflux, pH 8-8.5)

Diazo Liquid

Azo Compound

IV. Isolation
(Salting Out, Filtration, Drying)

Cr-Complex Dye Solution

Final Product:
Acid Black 107 Powder

Click to download full resolution via product page

Caption: A flowchart illustrating the multi-step synthesis of Acid Black 107.
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Experimental Workflow for Wool Dyeing

1. Preparation

2. Dyeing Cycle

3. Post-Treatment

Weigh Scoured
Wool Fabric

Add Fabric to Bath at 40°C
Adjust pH to 5.0-6.0

Prepare Dyebath
(Water, Auxiliaries)

Add Dye Solution

Ramp Temperature to 100°C
(1.5°C / min)

Hold at 100°C for 60 min

Cool to 70°C

Rinse Thoroughly
(Cold & Warm Water)

Final Product:
Dyed & Dried Wool Fabric

Click to download full resolution via product page

Caption: A standard workflow for the exhaust dyeing of wool with Acid Black 107.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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